Cas no 62681-75-8 (1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester)

1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester structure
62681-75-8 structure
Product Name:1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester
CAS No:62681-75-8
MF:C6H7N5O2
MW:181.152079820633
CID:435351
PubChem ID:21854176
Update Time:2025-04-19

1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester
    • ethyl 2-azidoimidazole-1-carboxylate
    • Ethyl 2-azido-1H-imidazole-1-carboxylate
    • DTXSID80618829
    • 62681-75-8
    • Inchi: 1S/C6H7N5O2/c1-2-13-6(12)11-4-3-8-5(11)9-10-7/h3-4H,2H2,1H3
    • InChI Key: PKMVJQMOWJZBNO-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CN=C1N=[N+]=[N-])=O)CC

Computed Properties

  • Exact Mass: 181.06011
  • Monoisotopic Mass: 181.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.5Ų

Experimental Properties

  • PSA: 92.88
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